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Compound of Interest

Compound Name: Ethyl 9-bromononanoate

CAS No.: 28598-81-4

Cat. No.: B3021372

Get Quote

Part 1: Executive Summary & Chemical Profile
Ethyl 9-bromononanoate (CAS 28598-81-4) is a bifunctional organic intermediate critical in

the synthesis of pheromones, fatty acid derivatives, and complex bioactive molecules. Its utility

is defined by its dual reactivity: the electrophilic terminal alkyl bromide and the nucleophilic-

susceptible ethyl ester.

Understanding its solubility profile is not merely a matter of data lookup but a strategic

necessity for optimizing reaction yields (e.g., Wittig olefination, nucleophilic substitution) and

designing efficient purification workflows. This guide synthesizes empirical data with structural

structure-property relationships (SPR) to provide an authoritative reference on solvent

selection.

Chemical Identity & Physical Constants[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3021372#bc-rfq
https://www.benchchem.com/product/b3021372/docs?utm_src=pdf-body#solubility-profile-of-ethyl-9-bromononanoate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Context

CAS Number 28598-81-4 Unique Identifier

Molecular Formula C₁₁H₂₁BrO₂
Lipophilic Chain (C9) + Polar

Ester Head

Molecular Weight 265.19 g/mol
Moderate MW, Non-volatile

relative to solvent

Appearance
Clear, colorless to pale yellow

liquid
Viscous oil at RT

Boiling Point
~140-145 °C at 0.5 mmHg

(Predicted)

High boiling point requires

vacuum distillation

Density ~1.17 g/mL
Denser than water (phases

sink in aqueous workup)

LogP (Predicted) ~4.2 - 4.5 Highly Lipophilic (Hydrophobic)

Part 2: Solubility Mechanics & Solvent Compatibility
The Solubility Mechanism
The solubility of Ethyl 9-bromononanoate is governed by the "Like Dissolves Like" principle,

specifically the competition between its hydrophobic nonyl chain and the polar ester/bromide

termini.

Hydrophobic Dominance: The 9-carbon alkyl chain exerts a strong van der Waals

(dispersive) force, making the molecule highly compatible with non-polar and chlorinated

solvents.

Polar Functionality: The ethyl ester and terminal bromide provide dipole-dipole interaction

sites, allowing solubility in moderately polar aprotic solvents (THF, Ethyl Acetate) but

insufficient hydrogen bonding capability to dissolve in water.
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Figure 1: Structural determination of solubility. The lipophilic C9 chain drives compatibility with

organic solvents, while the lack of H-bond donors precludes water solubility.[1]

Solvent Compatibility Matrix
The following table categorizes solvents based on their utility for Reaction (homogeneous

phase) and Extraction (phase separation).
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Solvent Class
Specific
Solvent

Solubility
Rating

Primary
Application

Technical
Notes

Chlorinated
Dichloromethane

(DCM)
Excellent

Synthesis /

Extraction

Primary choice

for dissolving the

oil; easily

removed by

rotovap.

Chloroform

(CHCl₃)
Excellent NMR / Analysis

Standard solvent

for analytical

characterization.

Esters
Ethyl Acetate

(EtAc)
High

Extraction /

Workup

Ideal "Green"

alternative to

DCM for

partitioning from

water.

Ethers
Tetrahydrofuran

(THF)
High

Reaction

Medium

Excellent for

Grignard or

Wittig reactions

involving the

bromide.

Diethyl Ether

(Et₂O)
High Extraction

Good solubility,

but high volatility

can be an issue

during

concentration.

Alcohols Ethanol (EtOH) Good Reaction (Reflux)

Soluble,

especially when

warm. Used for

SN2

substitutions

(e.g., with

thiourea).
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Methanol

(MeOH)
Moderate/Good Reaction

Soluble, but

phase separation

may occur at

very low temps

or high

concentrations.

Hydrocarbons
Hexane /

Heptane
Good Purification

Soluble. Useful

for precipitating

more polar

impurities or

silica column

elution.

Polar Aprotic DMSO / DMF Good Reaction (SN2)

Essential for

nucleophilic

substitutions

where high

dielectric

constant is

needed.

Aqueous Water Insoluble Washing Phase

Forms a distinct

biphasic system;

the ester sits in

the organic layer

(usually bottom

with DCM, top

with EtAc).

Part 3: Experimental Protocols & Applications
Protocol 1: Solubility Assessment (SOP)
Use this Standard Operating Procedure (SOP) to verify solvent suitability for new formulations

or reaction pathways.

Objective: Determine the saturation limit of Ethyl 9-bromononanoate in a target solvent at

25°C.
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Preparation: Tare a 20 mL scintillation vial. Add 100 mg of Ethyl 9-bromononanoate.[2][3]

Titration: Add the target solvent in 100 µL increments using a micropipette.

Agitation: Vortex for 30 seconds after each addition.

Observation:

Soluble: Clear, homogeneous solution with no schlieren lines (density gradients).

Insoluble: Phase separation (oil droplets) or cloudiness.

Calculation: If 100 mg dissolves in

(mL), Solubility

mg/mL.

Protocol 2: Purification via Liquid-Liquid Extraction
Because Ethyl 9-bromononanoate is insoluble in water but soluble in organics, extraction is

the primary purification method after aqueous reaction quenches.
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Figure 2: Purification workflow utilizing the hydrophobic solubility differential. Ethyl Acetate is

recommended for general safety, while DCM is preferred if the product is difficult to solubilize.
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Strategic Application: Synthesis Solvent Selection
When using Ethyl 9-bromononanoate in synthesis, solvent choice dictates the reaction

mechanism outcome:

SN2 Substitutions (Displacement of Bromide):

Recommended:Acetonitrile (ACN) or DMF.

Reasoning: These polar aprotic solvents solvate cations (Na+, K+) well, leaving the

nucleophile "naked" and more reactive toward the alkyl bromide. Ethyl 9-
bromononanoate is fully soluble here.

Wittig Reactions (Aldehyde/Ketone Formation):

Recommended:THF (Anhydrous).[4]

Reasoning: The bromide is often converted to a phosphonium salt. THF dissolves the

organic ester well and stabilizes the ylide intermediate at low temperatures (-78°C).

Part 4: Safety & Handling
While Ethyl 9-bromononanoate is a valuable intermediate, its alkyl bromide moiety presents

specific hazards.

Skin/Eye Irritation: The compound is an alkylating agent. It can cause skin sensitization and

severe eye irritation.

PPE:[5][6] Nitrile gloves are generally effective for short contact, but Silver Shield laminate

gloves are recommended for prolonged handling in pure form.

Incompatibility: Avoid mixing with strong oxidizers or strong bases (which may hydrolyze the

ester).

Storage: Store in a cool, dry place. While stable, keeping it under an inert atmosphere

(Argon/Nitrogen) prevents hydrolysis of the ester by atmospheric moisture over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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